Cas no 2394-20-9 (VMA)

VMA structure
VMA structure
Product Name:VMA
CAS No:2394-20-9
MF:C9H10O5
MW:198.172703266144
CID:84291
PubChem ID:1245
Update Time:2025-04-18

VMA Chemical and Physical Properties

Names and Identifiers

    • VMA
    • 4-Hydroxy-3-methoxymandelic acid
    • DL-4-Hydroxy-3-methoxymandelic acid
    • DL-Vanillomandelic acid
    • DL-3-Methoxy-4-hydroxymandelic acid DL-4-Hydroxy-3-methoxy mandelic acid
    • 4-Hydroxy-3-methoxy-DL-mandelic acid
    • HYDROXY-3-METHOXYMANDELIC ACID, D,L-4-(RG)
    • NCGC00093978-01
    • 3-Methoxy-4-hydroxyphenylhydroxyacetic acid
    • NCGC00093978-02
    • SCHEMBL134326
    • SMR001230822
    • EINECS 200-224-0
    • 2-(4'-Hydroxy-3'-methoxyphenyl) 2-hydroxyethanoic acid
    • 3-methoxy-4-hydroxymandelic acid
    • H-6500
    • GTPL6645
    • A817001
    • (+/-)-Vanillylmandelic acid
    • EN300-1868166
    • DL-vanillylmandelic acid
    • AKOS015851906
    • Lopac0_000602
    • DTXSID10861583
    • CS-0059631
    • DCD57880-FBEE-4ED4-A834-92387D266E8A
    • 2-(4-Hydroxy-3-methoxyphenyl)-2-hydroxyacetic acid
    • ( inverted question mark)-4-Hydroxy-3-methoxymandelic acid
    • Benzeneacetic acid, a,4-dihydroxy-3-methoxy-, (A+/-)-
    • C05584
    • Q901369
    • 55-10-7
    • DL-4-HYDROXY-3-METHOXYMANDELIC-2-D1 ACID
    • Vanillinmandelic Acid
    • DL-4-HYDROXY-3-METHOXYMANDELIC ACID (DL-VANILLYLMANDELIC ACID)
    • 2394-20-9
    • HMS3261J06
    • CCG-204691
    • BCP33203
    • HMS3371D20
    • NCGC00015492-02
    • EU-0100602
    • ( inverted question mark)-Vanillylmandelic acid
    • (.+/-.)-Vanilmandelic acid
    • SR-01000075241-1
    • MLS002153465
    • Benzeneacetic acid, .alpha.,4-dihydroxy-3-methoxy-
    • Hydroxy(4-hydroxy-3-methoxyphenyl)acetic acid #
    • Vanillomandelic acid
    • (4-Hydroxy-3-methoxyphenyl)glycolic acid
    • FEMA NO. 4660
    • SDCCGSBI-0050584.P002
    • NCGC00015492-07
    • 4-hydroxy-3-methoxyphenylglycolic acid
    • (?)-Vanillylmandelic acid
    • Mandelic acid, 4-hydroxy-3-methoxy-
    • dl-.alpha.,4-Dihydroxy-3-methoxyphenylacetic acid
    • UNII-0DQI268449
    • DL-4-Hydroxy-3-methoxymandelic acid, >=98% (TLC), powder
    • Tox21_500602
    • NS00015078
    • SCHEMBL10085823
    • 4-Hydroxy-3-methoxy-DL-mandelic acid;2-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)acetic acid
    • H0268
    • NCGC00015492-03
    • dl-3-Methoxy-4-hydroxymandelic acid
    • HY-113121
    • AS-62192
    • CHEMBL1256396
    • 0DQI268449
    • VANILMANDELIC ACID [MI]
    • 2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetic acid
    • Benzeneacetic acid, alpha,4-dihydroxy-3-methoxy-
    • (+/-)-VANILMANDELIC ACID
    • 4'-Hydroxy-3'-methoxymandelic acid
    • (+/-)-3-METHOXY-4-HYDROXYMANDELIC ACID
    • Oprea1_553862
    • H 0131
    • NCGC00093978-03
    • 53587-34-1
    • D90829
    • Vanillylmandelic acid
    • Hydroxy(4-hydroxy-3-methoxyphenyl)acetic acid
    • NCGC00261287-01
    • S6613
    • SR-01000075241
    • FT-0634243
    • FT-0669753
    • Vanillomandelc acid
    • NCGC00015492-05
    • 3-Methoxy-4-hydroxymandelate
    • Vanilmandelic acid
    • (y)-Vanillylmandelic acid
    • DL-4-Hydroxy-3-methoxymandelic acid, analytical standard
    • CHEBI:20106
    • NCGC00015492-04
    • MFCD00004235
    • LP00602
    • FT-0669752
    • HMS2235H06
    • STL558222
    • Vanillylmandelic acid; VMA
    • DB-349286
    • Benzeneacetic acid, a,4-dihydroxy-3-methoxy-, (+/-)-
    • DB-071947
    • DL-4-Hydroxy-3-methoxymandelicacid
    • Inchi： 1S/C9H10O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,8,10-11H,1H3,(H,12,13)
    • InChI Key： CGQCWMIAEPEHNQ-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)O)O

Computed Properties

  • Exact Mass: 198.05300
  • Monoisotopic Mass: 198.052823
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.2
  • Topological Polar Surface Area: 87

Experimental Properties

  • Color/Form: White or off white powder
  • Density: 1.3180 (rough estimate)
  • Melting Point: 132-134 ºC
  • Boiling Point: 295.48°C (rough estimate)
  • Flash Point: 173.7°C
  • Refractive Index: 1.4717 (estimate)
  • Solubility: H2O: ~50 mg/mL
  • PSA: 86.99000
  • LogP: 0.51880
  • Solubility: Soluble

VMA Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S24/25
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：2-8°C

VMA Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

VMA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B300622-1g
VMA
 2394-20-9 ≥95%
1g
 ¥401.90 2023-09-04
A2B Chem LLC
AB73216-1g
Benzeneacetic acid, a,4-dihydroxy-3-methoxy-, (±)-
 2394-20-9 ≥95%
1g
 $194.00 2024-04-20

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